Cas no 127-73-1 (N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide)

• Product name: N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide
• CAS No: 127-73-1
• MF: C₁₃H₁₄N₄O₃S
• MW: 306.340260982513
• MDL: MFCD01338308
• CID: 156688
• PubChem ID: 67181

N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• N-(4-(N-(4-Methylpyrimidin-2-yl)sulfamoyl)phenyl)acetamide
• N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulphonyl]phenyl]acetamide
• N-Acetylsulfamerazine
• N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide
• SulfaMelazine
• Acetylsulfamerazine
• N(4)-acetylsulfamerazine
• 4'-[(4-Methyl-2-pyriMidinyl)sulfaMoyl]acetanilide
• N-(4-Methyl-2-pyrimidinyl)-4-(acetylamino)benzenesulfonamide
• N-[4-[[(4-Methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]acetamide
• N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide
• CHEMBL1559815
• SCHEMBL13409107
• 127-73-1
• 4-acetamido-N-[4-methyl-2-pyrimidinyl]benzene-sulfonamide
• FT-0661366
• N-(4-(((4-Methyl-2-pyrimidinyl)amino)sulphonyl)phenyl)acetamide
• SB57881
• Acetamide, N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• N4-acetyl-sulfamerazine
• ACETANILIDE, 4'-((4-METHYL-2-PYRIMIDINYL)SULFAMOYL)-
• NS00024047
• N4-Acetylsulfamerazine
• Oprea1_673806
• Sulfamerazine-N-acetyl
• S0D41HX8KG
• DTXSID40155361
• Acetamide, N-(4-(((4-methyl-2-pyrimidinyl)amino)sulfonyl)phenyl)-
• N-[4-(4-Methyl-pyrimidin-2-ylsulfamoyl)-phenyl]-acetamide
• UNII-S0D41HX8KG
• EN300-240157
• SMR000516270
• HMS2829A16
• NCGC00245253-01
• AKOS000715058
• SR-01000451152-1
• EINECS 204-861-5
• MLS001205096
• J-005535
• F0914-3223
• Oprea1_038070
• N-acetyl-sulfamerazine
• SR-01000451152
• 4'-((4-METHYL-2-PYRIMIDINYL)SULFAMOYL)ACETANILIDE
• TS-09606
• G63932
• DB-244123
• N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-acetamide
• PHFJZKMLXDFUNB-UHFFFAOYSA-N
• STK061358

• MDL： MFCD01338308
• Inchi： InChI=1S/C13H14N4O3S/c1-9-7-8-14-13(15-9)17-21(19,20)12-5-3-11(4-6-12)16-10(2)18/h3-8H,1-2H3,(H,16,18)(H,14,15,17)
• InChI Key： PHFJZKMLXDFUNB-UHFFFAOYSA-N
• SMILES： CC1=NC(NS(=O)(C2=CC=C(NC(C)=O)C=C2)=O)=NC=C1

Computed Properties

• Exact Mass: 306.07900
• Monoisotopic Mass: 306.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 109Ų
• Tautomer Count: 18

Experimental Properties

• Density: 1.3443 (rough estimate)
• Melting Point: 250-252°C
• Boiling Point: 539.4±56.0 °C at 760 mmHg
• Flash Point: 280.0±31.8 °C
• Refractive Index: 1.6200 (estimate)
• PSA: 109.43000
• LogP: 2.77100
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide

N-{4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide: A Comprehensive Overview

The compound N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide, identified by the CAS number 127-73-1, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound, belonging to the class of pyrimidine derivatives, exhibits a complex structure that combines a sulfonamide group with an acetamide moiety, making it a subject of interest for researchers in pharmacology, organic chemistry, and materials science.

Recent studies have highlighted the importance of sulfonamides in drug design, particularly for their role in enhancing bioavailability and stability of therapeutic agents. The presence of the sulfonamide group in this compound not only contributes to its structural integrity but also plays a crucial role in its pharmacokinetic properties. Researchers have explored the potential of this compound as a therapeutic agent in treating various diseases, including cancer and inflammatory disorders.

The synthesis of N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic processes have enabled more efficient synthesis methods, reducing production costs and environmental impact. These developments have made the compound more accessible for large-scale applications in pharmaceutical and biotechnological industries.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. Its ability to modulate key cellular pathways involved in disease progression has been extensively studied. For instance, research published in 2023 demonstrated its potential as an anti-inflammatory agent, capable of inhibiting pro-inflammatory cytokines without causing significant side effects. Such findings underscore its potential as a novel therapeutic option for chronic inflammatory conditions.

Beyond its pharmacological applications, the compound has also been investigated for its role in material science. Its unique chemical structure makes it a candidate for use in the development of advanced materials with tailored properties, such as improved thermal stability and mechanical strength. Researchers are exploring its potential as a building block for creating novel polymers and composites that could revolutionize industries ranging from electronics to aerospace.

The global market for compounds like N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide is growing rapidly, driven by increasing demand for innovative therapeutic agents and advanced materials. According to recent market analyses, the demand for pyrimidine derivatives is expected to rise significantly over the next decade, fueled by ongoing research and development activities.

In conclusion, N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}acetamide represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the future of drug discovery and materials innovation.